Cas no 1502649-94-6 (methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate)

• Product Name: methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate
• CAS No: 1502649-94-6
• MF: C₈H₁₄F₃NO₂
• MW: 213.197473049164
• MDL: MFCD12173436
• CID: 5655640
• PubChem ID: 43452296
• Update Time: 2025-06-08

methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

• 1502649-94-6
• EN300-27731303
• methyl (2S)-3-methyl-2-[(2,2,2-trifluoroethyl)amino]butanoate
• methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate

• MDL： MFCD12173436
• Inchi： 1S/C8H14F3NO2/c1-5(2)6(7(13)14-3)12-4-8(9,10)11/h5-6,12H,4H2,1-3H3/t6-/m0/s1
• InChI Key： LQVRWTAIYCCQAJ-LURJTMIESA-N
• SMILES： FC(CN[C@H](C(=O)OC)C(C)C)(F)F

Computed Properties

• Exact Mass: 213.09766318g/mol
• Monoisotopic Mass: 213.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate

Methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate (CAS No. 1502649-94-6): A Comprehensive Overview

Methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate, identified by its CAS number 1502649-94-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in various scientific domains. The presence of a trifluoromethyl group and an amine functionality in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The synthesis and characterization of methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate involve meticulous attention to detail to ensure the highest purity and yield. Advanced synthetic methodologies, including multi-step organic reactions and purification techniques such as column chromatography, are employed to obtain the desired product. The structural elucidation of this compound is typically achieved through spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy, which provide comprehensive insights into its molecular architecture.

One of the most notable features of methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate is its potential role as an intermediate in the synthesis of more complex molecules. The trifluoromethyl group is particularly significant in pharmaceutical chemistry due to its ability to modulate the metabolic stability and binding affinity of drug candidates. Recent studies have highlighted the utility of trifluoromethyl compounds in the development of bioactive molecules with enhanced pharmacological properties.

In the realm of medicinal chemistry, the amine functionality in methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate offers opportunities for further derivatization to create novel pharmacophores. This compound serves as a versatile building block for designing molecules that target specific biological pathways. For instance, modifications at the amine group can lead to the development of potent inhibitors or agonists with therapeutic relevance.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which include increased lipophilicity and metabolic stability. These attributes are particularly advantageous in drug design, as they can enhance the bioavailability and duration of action of therapeutic agents. The incorporation of a trifluoromethyl group into a molecule often results in improved binding interactions with biological targets, making it a preferred moiety in modern drug discovery efforts.

Recent advancements in computational chemistry have further facilitated the exploration of methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate. Molecular modeling techniques allow researchers to predict the behavior of this compound in various chemical environments, aiding in the design of efficient synthetic routes and optimization strategies. Additionally, virtual screening methods enable the identification of potential applications for this compound by comparing its structural features with known bioactive molecules.

The pharmaceutical industry has shown particular interest in derivatives of methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate due to their potential therapeutic benefits. For example, researchers have explored its use as a precursor in the synthesis of antiviral and anti-inflammatory agents. The ability to fine-tune the molecular structure through strategic functionalization makes this compound a valuable asset in drug development pipelines.

In conclusion, methyl 3-methyl-2-(2,2,2-trifluoroethyl)aminobutanoate (CAS No. 1502649-94-6) represents a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and potential as a synthetic intermediate position it as a key player in the development of novel bioactive molecules. As scientific understanding continues to evolve, further exploration of this compound is expected to yield innovative solutions across multiple scientific disciplines.